Cas no 22606-89-9 (1-Benzyl-3-tert-butyl-2,2-dimethylazetidine)

1-Benzyl-3-tert-butyl-2,2-dimethylazetidine structure
22606-89-9 structure
Product Name:1-Benzyl-3-tert-butyl-2,2-dimethylazetidine
CAS No:22606-89-9
MF:C16H25N
MW:231.376404523849
CID:2658943
Update Time:2023-08-06

1-Benzyl-3-tert-butyl-2,2-dimethylazetidine Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-3-tert-butyl-2,2-dimethylazetidine
    • Azetidine, 1-benzyl-3-tert-butyl-2,2-dimethyl-
    • FMCVPLJPSGGKLH-UHFFFAOYSA-N
    • 1-Benzyl-3-tert-butyl-2,2-dimethylazetidine #
    • 1-Benzyl-3-tert-butyl-2,2-dimethylazetidine
    • Inchi: 1S/C16H25N/c1-15(2,3)14-12-17(16(14,4)5)11-13-9-7-6-8-10-13/h6-10,14H,11-12H2,1-5H3
    • InChI Key: FMCVPLJPSGGKLH-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CC(C(C)(C)C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Topological Polar Surface Area: 3.2
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